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Compound of Interest

Ethyl 3-(3-methoxyphenyl)-3-
Compound Name:
oxopropanoate

Cat. No.: B1271436

For researchers, scientists, and professionals in drug development, this document provides an
in-depth overview of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate, a key chemical
intermediate. This guide details its chemical identifiers, physical properties, and outlines a
fundamental synthetic protocol.

Core Chemical Identifiers and Properties

Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate is a notable organic compound, classified as a
beta-keto ester. Its core identifiers and physicochemical properties are summarized below for

easy reference.
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Identifier Value
CAS Number 27834-99-7[1]
IUPAC Name ethyl 3-(3-methoxyphenyl)-3-oxopropanoate[1]

Chemical Formula

C12H1404][1]

Molecular Weight

222.24 g/mol [1]

PubChem CID

2759696[1]

Canonical SMILES

CCOC(=0)CC(=0)C1=CC(=CC=C1)OC[1]

InChl Key

FDPPVAYPZOORBP-UHFFFAOYSA-N[1]

Synonyms

Ethyl (3-methoxybenzoyl)acetate, 3-(3-
Methoxyphenyl)-3-oxopropionic acid ethyl ester

Experimental Protocol: Synthesis

A common and effective method for the synthesis of Ethyl 3-(3-methoxyphenyl)-3-

oxopropanoate is through the Claisen condensation reaction. This process involves the

reaction of an ester with an enolate ion to form a 3-keto ester.

Materials:

o 3-Methoxyacetophenone

» Diethyl carbonate

e Sodium ethoxide

¢ Toluene (anhydrous)

e Hydrochloric acid (dilute)

 Diethyl ether

e Magnesium sulfate (anhydrous)
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o Standard laboratory glassware and apparatus for reflux and extraction
Procedure:

e Reaction Setup: A solution of 3-methoxyacetophenone and diethyl carbonate in anhydrous
toluene is prepared in a round-bottom flask equipped with a reflux condenser and a dropping
funnel.

o Base Addition: A solution of sodium ethoxide in ethanol is added dropwise to the reaction
mixture at room temperature with constant stirring.

o Reflux: After the addition is complete, the mixture is heated to reflux and maintained at this
temperature for several hours to ensure the reaction goes to completion. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

e Quenching and Neutralization: After cooling to room temperature, the reaction mixture is
carefully quenched by the addition of dilute hydrochloric acid until it becomes acidic.

o Extraction: The organic layer is separated, and the aqueous layer is extracted multiple times
with diethyl ether. The combined organic extracts are then washed with brine.

» Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield the crude product.

 Purification: The crude Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate is then purified,
typically by vacuum distillation or column chromatography, to obtain the final product with
high purity.

Logical Workflow for Synthesis and Purification

The following diagram illustrates the logical steps involved in the synthesis and purification of
Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate.
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Caption: Synthesis and Purification Workflow.

Potential Sighaling Pathway Involvement
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While specific signaling pathways directly involving Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate are not extensively documented in publicly available literature, compounds
with similar B-keto ester functionalities are known to be versatile precursors in the synthesis of
various heterocyclic compounds. These resulting heterocyclic structures are often investigated
for their potential as modulators of various signaling pathways implicated in disease. For
instance, derivatives of 3-keto esters are used to synthesize pyrimidines, pyrazoles, and other
scaffolds that can interact with kinases, G-protein coupled receptors (GPCRSs), and nuclear
receptors.

The logical relationship for the exploration of this compound in drug discovery is depicted
below.
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Caption: Drug Discovery Cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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